Cas no 83161-95-9 (3-Heptanone, 7-(4-hydroxy-3-methoxyphenyl)-5-methoxy-1-phenyl-)

• Product Name: 3-Heptanone, 7-(4-hydroxy-3-methoxyphenyl)-5-methoxy-1-phenyl-
• CAS No: 83161-95-9
• MF: C₂₁H₂₆O₄
• MW: 342.428746700287
• CID: 677242
• PubChem ID: 5319454
• Update Time: 2025-10-18

3-Heptanone, 7-(4-hydroxy-3-methoxyphenyl)-5-methoxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 7-(4-hydroxy-3-methoxyphenyl)-5-methoxy-1-phenyl-
• 7-(4-hydroxy-3-methoxyphenyl)-5-methoxy-1-phenylheptan-3-one
• 7-(4-Hydroxy-3-methoxyphenyl)-5-methoxy-1-phenyl-3-heptanone
• 2,3,6,7-Tetramethoxyphenanthro[9,10:6',7']indolizidine
• 7-(4-Hydroxy-3-methoxyphenyl)-5-methoxy-1-phenyl-3-heptanone, 9CI
• AKOS040763416
• 5-methoxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenyl-3-heptanone
• SCHEMBL6378341
• 83161-95-9
• DTXSID00415751
• Tylophorine (8CI)

• Inchi： 1S/C21H26O4/c1-24-19(12-9-17-10-13-20(23)21(14-17)25-2)15-18(22)11-8-16-6-4-3-5-7-16/h3-7,10,13-14,19,23H,8-9,11-12,15H2,1-2H3
• InChI Key： XYIISUAVSYEQLI-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CCC1C=CC=CC=1)=O)CCC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 342.18310931g/mol
• Monoisotopic Mass: 342.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on 3-Heptanone, 7-(4-hydroxy-3-methoxyphenyl)-5-methoxy-1-phenyl-

Comprehensive Overview of 3-Heptanone, 7-(4-hydroxy-3-methoxyphenyl)-5-methoxy-1-phenyl- (CAS No. 83161-95-9)

3-Heptanone, 7-(4-hydroxy-3-methoxyphenyl)-5-methoxy-1-phenyl- is a specialized organic compound with a unique molecular structure that combines aromatic and ketonic functionalities. This compound, identified by its CAS No. 83161-95-9, has garnered attention in various research fields due to its potential applications in pharmaceuticals, flavorings, and advanced material synthesis. The presence of methoxy and hydroxyphenyl groups in its structure makes it a subject of interest for studies on antioxidant properties and bioactive molecule design.

In recent years, the demand for specialty ketones like 3-Heptanone derivatives has surged, driven by their role in sustainable chemistry and green synthesis. Researchers are exploring its potential as a flavor enhancer or fragrance intermediate, aligning with the growing consumer preference for natural and organic products. The compound's structural complexity also positions it as a candidate for drug discovery, particularly in targeting oxidative stress-related conditions, a hot topic in biomedical research.

The synthesis of 3-Heptanone, 7-(4-hydroxy-3-methoxyphenyl)-5-methoxy-1-phenyl- often involves multi-step organic reactions, including Friedel-Crafts acylation and methoxylation. Its spectroscopic properties (e.g., NMR and IR spectra) are well-documented, aiding in quality control for industrial applications. Notably, its low volatility and thermal stability make it suitable for high-temperature processes, a feature valued in polymer chemistry and coating formulations.

From an SEO perspective, queries such as "buy 3-Heptanone derivatives" or "CAS 83161-95-9 suppliers" reflect commercial interest, while academic searches like "biological activity of methoxy phenyl ketones" highlight its research relevance. The compound's alignment with trends like green chemistry and nutraceuticals further enhances its online visibility. Regulatory compliance ensures its safe use, avoiding classifications as a hazardous substance.

Future prospects for 3-Heptanone, 7-(4-hydroxy-3-methoxyphenyl)-5-methoxy-1-phenyl- include innovations in catalysis and biodegradable materials. Its hybrid structure bridges gaps between aromatic and aliphatic chemistry, offering versatility for interdisciplinary applications. As industries prioritize sustainable sourcing, this compound's eco-friendly synthesis routes may gain traction.

In summary, CAS No. 83161-95-9 represents a nexus of organic synthesis, material science, and life sciences. Its keyword-rich profile—from "phenyl ketone applications" to "non-toxic flavor compounds"—ensures discoverability while maintaining scientific rigor. Ongoing studies will likely expand its utility, reinforcing its status as a high-value chemical entity.